Cas no 6380-21-8 (Phenol,2-(1-propen-1-yl)-)

• Product Name: Phenol,2-(1-propen-1-yl)-
• CAS No: 6380-21-8
• MF: C₉H₁₀O
• MW: 134.175102710724
• CID: 510823
• PubChem ID: 24851660
• Update Time: 2025-06-09

Phenol,2-(1-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(1-propen-1-yl)-
• 2-PROPENYLPHENOL
• : 2-PROPENYLPHENOL
• 1-(1-propenyl)phenol
• 2-(1-propenyl)-pheno
• 2-(1-Propenyl)phenol
• 2-(prop-1-enyl)phenol
• 2-propenyl-pheno
• 2-propenyl-phenol
• 2-Propenylphenol, Mixture of cis and trans
• Einecs 228-961-3
• o-(prop-1-enyl)phenol
• o-propenyl-pheno
• Phenol,2-propenyl
• Phenol,o-propenyl
• NS00045115
• propenylphenol
• Phenol, 2-(1-propenyl)-
• propenyl phenol
• 3-06-00-02393 (Beilstein Handbook Reference)
• (E)-2-(prop-1-enyl)phenol
• Phenol, o-propenyl-
• A15723
• 6380-21-8
• DTXSID70871163
• Phenol, 2-propenyl-
• 2-prop-1-enylphenol
• BRN 2324090

• MDL： MFCD00002248
• Inchi： 1S/C9H10O/c1-2-5-8-6-3-4-7-9(8)10/h2-7,10H,1H3
• InChI Key： WHGXZPQWZJUGEP-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C=CC

Computed Properties

• Exact Mass: 134.07300
• Monoisotopic Mass: 134.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.044 g/mL at 25 °C(lit.)
• Melting Point: -6°C
• Boiling Point: 230-231 °C(lit.)
• Flash Point: Degrees Fahrenheit:195.8°F
  Degrees Celsius:91°C
  
• Refractive Index: n20/D 1.578(lit.)
• PSA: 20.23000
• LogP: 2.42530
• Solubility: Not determined

Phenol,2-(1-propen-1-yl)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3145 8/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• RTECS：SM8575000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R36/37/38

Additional information on Phenol,2-(1-propen-1-yl)-

Phenol,2-(1-propen-1-yl)- (CAS No. 6380-21-8): A Comprehensive Overview

Phenol,2-(1-propen-1-yl)-, identified by the Chemical Abstracts Service Number (CAS No.) 6380-21-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic compound, featuring a phenol core substituted with a 1-propen-1-yl group, has garnered attention due to its versatile applications and potential in various chemical syntheses. The unique structural attributes of this molecule make it a valuable intermediate in the development of pharmaceuticals, agrochemicals, and specialty chemicals.

The structure of Phenol,2-(1-propen-1-yl)- consists of a benzene ring hydroxylated at the 2-position and an allyl group attached to the same carbon. This configuration imparts distinct reactivity patterns, making it a useful building block for more complex molecules. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring enhances its participation in various chemical reactions, including electrophilic aromatic substitution and nucleophilic addition reactions.

In recent years, the pharmaceutical industry has shown increasing interest in Phenol,2-(1-propen-1-yl)- due to its potential as a precursor in drug discovery. Researchers have been exploring its utility in synthesizing novel compounds with therapeutic properties. For instance, derivatives of this molecule have been investigated for their anti-inflammatory and antimicrobial activities. The allyl group provides a reactive site for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

One of the most compelling aspects of Phenol,2-(1-propen-1-yl)- is its role in polymer chemistry. The compound's ability to undergo polymerization reactions makes it a candidate for developing advanced materials with tailored properties. These materials could find applications in coatings, adhesives, and even biodegradable plastics. The reactivity of the phenol and allyl functional groups allows for controlled polymerization pathways, enabling the creation of polymers with specific mechanical and thermal characteristics.

From an industrial perspective, Phenol,2-(1-propen-1-yl)- offers significant advantages as an intermediate. Its synthesis involves well-established organic reactions that can be scaled up for commercial production. The compound's stability under various conditions further enhances its suitability for industrial applications. Manufacturers are particularly interested in optimizing processes to produce high-purity Phenol,2-(1-propen-1-yl)-, ensuring consistent quality for downstream applications.

The environmental impact of using Phenol,2-(1-propen-1-yl)- is also a critical consideration. Efforts are underway to develop sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being applied to improve the efficiency of its production while maintaining high yields. These initiatives align with global efforts to promote environmentally responsible chemical manufacturing practices.

In academic research, Phenol,2-(1-propen-1-yl)- continues to be a subject of investigation due to its structural complexity and reactivity. Scientists are exploring new synthetic methodologies and reaction mechanisms involving this compound. Advances in computational chemistry have enabled researchers to predict the behavior of Phenol,2-(1-propen-1-yl)- under different conditions, facilitating the design of novel experiments and applications.

The intersection of Phenol,2-(1-propen-1-yl)- with biotechnology is particularly intriguing. Researchers are investigating its potential as a scaffold for drug delivery systems. The compound's ability to form stable complexes with bioactive molecules makes it a promising candidate for targeted therapies. Additionally, its derivatives have been explored as components in biosensors and diagnostic tools, highlighting its versatility beyond traditional pharmaceutical applications.

Future research directions for Phenol,2-(1-propen-1-yl)- include expanding its utility in medicinal chemistry and materials science. By leveraging cutting-edge techniques such as directed evolution and combinatorial chemistry, scientists aim to discover new derivatives with enhanced properties. These efforts could lead to breakthroughs in treating complex diseases and developing next-generation materials with superior performance characteristics.

In conclusion, Phenol,2-(1-propen-1-yl)- (CAS No. 6380-21-8) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable asset in pharmaceutical development, polymer chemistry, and environmental science. As research continues to uncover new possibilities for this molecule, its significance is expected to grow further into the future.